Cas no 89727-99-1 (3-Chlorooxepan-2-one)

3-Chlorooxepan-2-one structure
3-Chlorooxepan-2-one structure
Product Name:3-Chlorooxepan-2-one
CAS No:89727-99-1
MF:C6H9ClO2
MW:148.587461233139
CID:4725174
PubChem ID:11643949
Update Time:2024-10-26

3-Chlorooxepan-2-one Chemical and Physical Properties

Names and Identifiers

    • 89727-99-1
    • 3-chlorooxepan-2-one
    • SCHEMBL258847
    • alpha-chloro-epsilon-caprolactone
    • 3-Chlorooxepan-2-one
    • Inchi: 1S/C6H9ClO2/c7-5-3-1-2-4-9-6(5)8/h5H,1-4H2
    • InChI Key: XJOZVHUKILXBEV-UHFFFAOYSA-N
    • SMILES: ClC1CCCCOC1=O

Computed Properties

  • Exact Mass: 148.0291072g/mol
  • Monoisotopic Mass: 148.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26.3Ų

3-Chlorooxepan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
900878-1G
2-Chloro-ε-caprolactone
89727-99-1
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¥2143.09 2022-02-24
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